4-(4-fluorobenzyl)-5-[1-(3-methoxybenzoyl)piperidin-4-yl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-3-[1-(3-methoxybenzoyl)piperidin-4-yl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C22H23FN4O3/c1-30-19-4-2-3-17(13-19)21(28)26-11-9-16(10-12-26)20-24-25-22(29)27(20)14-15-5-7-18(23)8-6-15/h2-8,13,16H,9-12,14H2,1H3,(H,25,29)
• InChI Key: TVMGZLVHJITNAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCC(CC2)C3=NNC(=O)N3CC4=CC=C(C=C4)F
• Molecular Formula: C22H23FN4O3
• Molecular Weight: 410.4 g/mol
• CAS No.: 1775379-13-9

Description

This compound belongs to the 1,2,4-triazol-3-one class, characterized by a triazolone core fused with a piperidine ring and substituted aryl groups. The 4-(4-fluorobenzyl) moiety and 3-methoxybenzoyl-piperidinyl substituent define its structural uniqueness. Such modifications are common in medicinal chemistry to optimize pharmacokinetic and pharmacodynamic profiles.

Mechanism of Action

Target of Action

The primary target of this compound is the enzyme tyrosinase . Tyrosinase is involved in the production of melanin through the hydroxylation of monophenols to o-diphenols. It plays a crucial role in skin pigmentation and melanoma prevention.

Mode of Action

The compound interacts with tyrosinase, inhibiting its activity. The inhibition kinetics analyzed by Lineweaver–Burk plots revealed that compounds related to this one act as non-competitive inhibitors, while the most active inhibitor is a mixed-type inhibitor. This suggests that the compound may bind to an allosteric site on the enzyme, changing its conformation and reducing its activity.

Biochemical Pathways

By inhibiting tyrosinase, the compound disrupts the production of melanin. This can lead to a decrease in skin pigmentation and potentially prevent the development of melanoma.

Result of Action

The primary result of the compound’s action is the inhibition of melanin production due to the inhibition of tyrosinase. This could potentially lead to a decrease in skin pigmentation and a reduced risk of melanoma.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Substituent Variations on the Benzoyl and Benzyl Groups

The target compound is compared with analogues differing in substituent electronic properties, steric bulk, and hydrogen-bonding capacity. Key examples include:

Compound Name	Benzoyl Substituent	Benzyl Substituent	Key Differences	Evidence ID
5-[1-(2,6-Difluorobenzoyl)-4-piperidinyl]-4-(4-methoxybenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	2,6-Difluorobenzoyl	4-Methoxybenzyl	- Electron-withdrawing fluorine vs. electron-donating methoxy on benzoyl. - Increased lipophilicity due to difluoro substitution.
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(5-methyl-1-p-tolyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	N/A (thiazole core)	4-Chlorophenyl	- Chlorine (larger, polarizable) vs. fluorine on benzyl. - Potential for altered halogen bonding.
5-{1-[(4-Bromophenyl)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	4-Bromophenylacetyl	Phenyl	- Bromine introduces steric bulk and polarizability. - Acetyl linker vs. benzoyl in target compound.

Implications :

• Electron-donating groups (e.g., 3-methoxy) on benzoyl may enhance solubility and hydrogen-bonding interactions compared to electron-withdrawing groups (e.g., 2,6-difluoro) .
• Fluorine on benzyl improves metabolic stability over bulkier halogens (Cl, Br) due to its smaller size and resistance to enzymatic oxidation .

Modifications to the Heterocyclic Core

Triazolones are compared with pyrazole and thiazole derivatives:

Compound Name	Core Structure	Key Features	Evidence ID
(S)-4-(4-(Benzofuran-6-yl)phenyl)-5-((1-(cyclopropanecarbonyl)pyrrolidin-3-yl)methyl)-2-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one	Triazolone with benzofuran	- Benzofuran enhances π-π stacking. - Cyclopropanecarbonyl group increases rigidity.
4-{1-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl}-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole	Thiazole-pyrazole-triazole hybrid	- Thiazole introduces sulfur-based interactions. - Bromophenyl adds steric hindrance.

Implications :

• The triazolone core in the target compound offers a balance of hydrogen-bonding (C=O and N-H groups) and aromatic interactions, unlike sulfur-containing thiazoles, which may engage in hydrophobic or van der Waals interactions .